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Compound of Interest

Compound Name: 1,2-Diethynylcyclohexanol

Cat. No.: B13690154

Get Quote

Executive Summary & Chemical Identity
1,2-Diethynylcyclohexan-1-ol (CAS: 437608-13-4) is a high-energy functional intermediate

characterized by a cyclohexane ring substituted with a tertiary alcohol at position C1 and two

vicinal ethynyl groups (at C1 and C2).[1]

Unlike the common hydrosilylation inhibitor 1-ethynylcyclohexanol, this molecule possesses a

vicinal di-alkyne motif, significantly altering its stability profile. It serves as a precursor to

conjugated enediynes (e.g., 1,2-diethynylcyclohexene) and requires stringent control over

acidity and temperature to prevent premature aromatization or polymerization.
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Property Data / Descriptor

IUPAC Name 1-Ethynyl-2-ethynylcyclohexan-1-ol

CAS Number 437608-13-4

Molecular Formula C₁₀H₁₂O

Molecular Weight 148.20 g/mol

Key Functional Groups

Tertiary Alcohol (

-OH), Terminal Alkynes (

)

Structural Class Vicinal alkynyl carbinol; Enediyne precursor

Physical Stability Profile
Phase & Polymorphism

State: Typically isolated as a viscous pale-yellow oil or low-melting solid (depending on

stereochemical purity). The presence of diastereomers (cis/trans relative to C1-C2) often

depresses the melting point, preventing easy crystallization.

Volatility: Low volatility at STP, but sublimable under high vacuum (<0.1 mmHg).

Hygroscopicity: Moderately hygroscopic due to the

hydroxyl group. Moisture absorption does not degrade the molecule immediately but
promotes proton transfer if trace acid impurities are present.

Solubility & Compatibility
Solvents: Highly soluble in polar organic solvents (THF, DMSO, DCM, Methanol).

Incompatibility: Insoluble in water but forms emulsions. Incompatible with protic solvents in

the presence of strong bases (risk of acetylide formation).

Chemical Stability & Reactivity
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The stability of 1,2-diethynylcyclohexan-1-ol is governed by two competing degradation

pathways: Acid-Mediated Dehydration and Radical Polymerization.

Acid Sensitivity: The Dehydration Risk (Critical)
The tertiary alcohol at C1 is highly susceptible to E1 or E2 elimination, especially because the

resulting carbocation is stabilized by the adjacent alkyne (propargylic resonance).

Mechanism: Protonation of the -OH group leads to water loss, forming a tertiary carbocation.

Product: Elimination yields 1,2-diethynylcyclohexene (CAS: 21336-06-1).

Implication: 1,2-Diethynylcyclohexene is a conjugated enediyne. While stable at room

temperature, it is a precursor to Bergman-like cyclization pathways at elevated temperatures

(>150°C), potentially leading to exothermic decomposition into benzenoid diradicals.

Alkyne Reactivity[3]
Glaser Coupling: In the presence of oxygen and copper traces (often found in brass fittings

or impure solvents), the terminal alkynes can undergo oxidative homocoupling to form diynes

(polymerization).

Meyer-Schuster Rearrangement: Under acidic conditions with trace metals, the propargylic

alcohol can rearrange to an

-unsaturated ketone, destroying the alkyne functionality.

Thermal Stability (DSC Profile)
Safe Zone: Stable up to 80°C under inert atmosphere.

Danger Zone: Onset of exothermic decomposition typically observed >140°C. The

decomposition energy is high (>1000 J/g) due to the triple bonds.

Protocol: Distillation must only be performed under high vacuum (<1 mmHg) to keep pot

temperature below 60°C.

Degradation Pathway Visualization
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The following diagram maps the critical failure modes of the molecule under stress.
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 >150°C (Thermal)

Click to download full resolution via product page

Figure 1: Primary degradation pathways. The red path (Dehydration) is the most immediate risk

during storage and handling.

Experimental Protocols for Stability Validation
Accelerated Stability Testing (Stress Test)
To validate the integrity of a batch, perform this standard stress test before use in critical

synthesis.
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Step Action Rationale

1

Dissolve 10 mg sample in 0.6

mL CDCl₃ (neutralized with

basic alumina).

Chloroform is often acidic

(HCl); neutralization prevents

false positives.

2

Acquire ¹H NMR (t=0). Focus

on alkyne proton (

ppm) and alkene region (

ppm).

Establish baseline purity.

3
Heat sample at 40°C for 24

hours.

Simulates accelerated storage

conditions.

4 Acquire ¹H NMR (t=24h).

Check for appearance of

olefinic protons (indicates

dehydration to enediyne).

Handling & Storage SOP
Storage Condition: Store at -20°C under Argon or Nitrogen.

Stabilizers: For long-term storage (>6 months), add 0.1% BHT (Butylated hydroxytoluene) to

scavenge radicals and prevent oxidative coupling.

Container: Amber glass vials with Teflon-lined caps. Avoid metal containers (steel/aluminum)

to prevent acetylide formation.
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Safety Data

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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